Cas no 1804825-68-0 (Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804825-68-0
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4832798
• Update Time: 2025-07-22

Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-2-18-9(17)7-5(3-11)8(16)6(4-15-7)19-10(12,13)14/h4H,2-3H2,1H3,(H,15,16)
• InChI Key： STRURFASTYUEEM-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=CNC=1C(=O)OCC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804825-68-0): A Comprehensive Overview

Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804825-68-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, including its chloromethyl and trifluoromethoxy substituents, contribute to its intriguing pharmacological properties and make it a valuable scaffold for medicinal chemistry investigations.

The synthesis and characterization of Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate have been extensively studied in recent years. The presence of the hydroxy group at the 4-position and the trifluoromethoxy group at the 5-position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. These features have been exploited in the design of novel drug candidates targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that modulate enzyme activity through allosteric binding. Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate has been identified as a promising lead compound in this context. Its ability to interact with specific enzymes via its functional groups has led to several innovative drug discovery programs. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are critical enzymes in signal transduction pathways involved in cell proliferation and survival.

The< strong> chloromethyl group in Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate is particularly noteworthy due to its reactivity and ability to form covalent bonds with biological targets. This property has been leveraged in the development of targeted therapies where covalent inhibition is desired for enhanced potency and duration of action. Additionally, the< strong> trifluoromethoxy group contributes to the compound's metabolic stability and lipophilicity, making it an attractive candidate for oral administration.

The< strong> hydroxy group at the 4-position of the pyridine ring adds another layer of complexity to the compound's pharmacophore. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. The combination of these functional groups makes Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate a versatile scaffold for drug design.

In clinical research, Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key biological pathways has led to its investigation in several disease models. For example, studies have indicated its efficacy in inhibiting tumor growth by targeting specific kinases involved in cancer progression. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its potential as a therapeutic intervention.

The< strong>Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate CAS No.< strong>1804825-68-0 has also been studied for its interactions with other biological targets beyond kinases. Its unique structural features have made it a valuable tool for understanding enzyme mechanisms and developing novel inhibitors. For instance, research has shown that this compound can interact with metalloproteinases, which are enzymes involved in tissue degradation and remodeling. This interaction has implications for diseases such as osteoporosis and rheumatoid arthritis.

The< strong>Ethyl 3-(chloromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxylate CAS No.< strong>1804825-68-0, characterized by its< strong chloromethyl,< strong hydroxy,andsubstituents, continues to be a subject of intense research due to its multifaceted pharmacological properties. The ongoing investigations into its mechanisms of action and therapeutic potential highlight its significance as a lead compound in drug discovery efforts aimed at addressing various human diseases.